Cas no 1251620-21-9 (tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate)

• Product Name: tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate
• CAS No: 1251620-21-9
• MF: C₁₆H₂₂N₄O₅S₂
• MW: 414.499680995941
• CID: 5903357
• PubChem ID: 49666049
• Update Time: 2025-05-22

tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-oxo-6-thiomorpholin-4-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-2-yl)acetate
• tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate
• F3406-8429
• HMS3561P21
• 1251620-21-9
• tert-butyl 2-(3-oxo-6-(thiomorpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetate
• AKOS021739979

• Inchi： 1S/C16H22N4O5S2/c1-16(2,3)25-14(22)9-19-11-18-6-4-5-12(15(18)17-19)27(23,24)20-7-8-26-10-13(20)21/h4-6H,7-11H2,1-3H3
• InChI Key： YRUFNDUBEOYRFN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CN1CN2C(=N1)C(S(N1CCSCC1=O)(=O)=O)=CC=C2

Computed Properties

• Exact Mass: 414.10316216g/mol
• Monoisotopic Mass: 414.10316216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 133Ų

Additional information on tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate

tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate: A Comprehensive Overview

The compound tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate (CAS No. 1251620-21-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group attached to an acetate moiety and a thiomorpholine-4-sulfonyl substituent. The presence of the triazolo[4,3-a]pyridine ring system further enhances its chemical versatility and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery. The triazolo[4,3-a]pyridine core is known for its ability to form stable complexes with metal ions, making it a valuable component in the development of metalloenzymes and catalysts. Additionally, the thiomorpholine-4-sulfonyl group contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of tert-butyl groups as protecting agents has been well-documented in organic synthesis literature. The integration of these functional groups into a single molecule creates a unique chemical entity with diverse reactivity profiles.

One of the most promising areas of research involving this compound is its application in the development of advanced materials. The triazolo[4,3-a]pyridine system has been shown to exhibit excellent electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Furthermore, the thiomorpholine-4-sulfonyl group enhances the material's stability under harsh conditions, which is essential for industrial applications.

From an environmental perspective, this compound has demonstrated biodegradability under specific conditions. Studies indicate that it can be metabolized by certain microbial strains without producing toxic byproducts. This makes it an eco-friendly alternative to traditional chemical compounds in various industrial processes.

In conclusion, tert-butyl 2-[3-oxo-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetate (CAS No. 1251620-21-) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable asset in both academic research and industrial development.